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Compound of Interest

Compound Name: but-2-ynedinitrile

Cat. No.: B094463

A Comparative Guide to the Reactivity of But-2-
ynedinitrile

An Important Clarification on Nomenclature: Before delving into the chemical reactivity, it is
crucial to clarify that but-2-ynedinitrile and dicyanoacetylene are two names for the same
chemical compound. But-2-ynedinitrile is the systematic IUPAC name, while
dicyanoacetylene is the common name. Both refer to the molecule with the chemical formula
CaN2z and the linear structure N=C-C=C-C=N.[1][2][3] Therefore, this guide will provide a
comprehensive overview of the reactivity of this singular, highly versatile compound.

The defining feature of but-2-ynedinitrile is its electron-deficient carbon-carbon triple bond, a
direct consequence of the two strongly electron-withdrawing cyanide groups.[2] This electronic
characteristic is the primary driver for its high reactivity toward a variety of reagents, particularly
in cycloaddition and nucleophilic addition reactions.

Physicochemical and Thermochemical Properties

The properties of but-2-ynedinitrile are summarized in the table below. Its high positive
standard enthalpy of formation indicates that it is an endothermic compound, prone to releasing
significant energy upon decomposition or combustion.[1][2][4]
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Property Value

IUPAC Name But-2-ynedinitrile[1]

Common Name Dicyanoacetylene, Carbon Subnitride[1]
Chemical Formula CaN2[1][2]

Molar Mass 76.06 g/mol [2][5]

Appearance Colorless volatile liquid[1]

Melting Point 20.5 °C (68.9 °F)[1]

Boiling Point 76.5 °C (169.7 °F)[1]

Density 0.907 g/cm?3[1]

Std. Enthalpy of Formation (AfHG ) +500.4 kJ/mol[1]

Comparative Reactivity Analysis

But-2-ynedinitrile's unique electronic structure makes it a powerful reagent in organic
synthesis. Its reactivity is best understood by examining its performance in key reaction types.

Cycloaddition Reactions (Diels-Alder)

But-2-ynedinitrile is an exceptionally potent dienophile in Diels-Alder reactions due to its
severely electron-deficient triple bond.[1][2][3] This allows it to react readily with a wide range of
dienes, including those that are typically unreactive to common dienophiles. Notably, it can
even undergo cycloaddition with aromatic compounds. For instance, it reacts with durene
(1,2,4,5-tetramethylbenzene) to form a substituted bicyclooctatriene, a transformation
achievable by only the most reactive dienophiles.[1][3][4]

Diels-Alder reaction workflow.

Nucleophilic Addition Reactions

The partial positive charge on the acetylenic carbons makes but-2-ynedinitrile a strong
electrophile, highly susceptible to nucleophilic attack.[6][7] A wide variety of nucleophiles can
add across the carbon-carbon triple bond. This reaction is a fundamental process for
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incorporating the dicyanoethylene moiety into larger molecular frameworks. The reaction
proceeds via attack of the nucleophile on one of the electrophilic carbons, breaking the pi bond
and forming a carbanionic intermediate, which is then typically protonated or otherwise

guenched.

Nitrogen Gas (N2) Graphite (C)

High-Temp Furnace
(2400-2700 °C)

(5aseous Products

y

Rapid Cooling/
Condensation

But-2-ynedinitrile (CaN2)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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